N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C26H25N3O4S2/c1-17-15-29(16-18(2)33-17)35(31,32)22-12-10-19(11-13-22)25(30)27-21-7-5-6-20(14-21)26-28-23-8-3-4-9-24(23)34-26/h3-14,17-18H,15-16H2,1-2H3,(H,27,30)
• InChI Key: LCPSJNGCNZJOAY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C26H25N3O4S2
• Molecular Weight: 507.6 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzamide group (a benzene ring attached to a carboxamide). It also contains a benzo[d]thiazol-2-yl group and a 2,6-dimethylmorpholino group. Benzamides and benzo[d]thiazoles are both important structures in medicinal chemistry, often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR, IR, and mass spectroscopy. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the benzamide, benzo[d]thiazole, and dimethylmorpholino groups. For example, the benzo[d]thiazole could potentially undergo electrophilic aromatic substitution reactions.

Scientific Research Applications

Optoelectronics and Analytical Tools

• Solvent Effects : In optoelectronics, understanding solvent effects is crucial for developing new products. Research has shown that the photophysical behavior of this compound (MMT ) varies significantly in different solvents. Excited-state hydrogen bonds and proton transfers are influenced by solvent polarity. The strength of the excited-state hydrogen bond depends on solvent effects and the electronegativity of the proton donor and acceptor. .

Dual Fluorescence and ESIPT

• Difluoroboron Complexes : Difluoroboron complexes of aromatic imidazole-functionalized 2-(benzo[d]thiazol-2-yl)phenol (BTZ-OH) show enhanced emission and significant blue shifts compared to the ligand. .

Materials Science and Naphthalene Synthesis

• Solvent-Dependent Behavior : Researchers have observed distinct photophysical phenomena for MMT in different solvents. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many benzamide and benzo[d]thiazole derivatives have been studied for their anticancer, antimicrobial, and anti-inflammatory activities.

Future Directions

Future research could involve further exploration of the compound’s biological activity, optimization of its synthesis, and modification of its structure to improve its properties or activity.